Cas no 2171243-83-5 ((2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171243-83-5
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5756710
• PubChem ID: 165564420
• Update Time: 2025-05-26

(2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1549012
• (2S)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171243-83-5
• (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

• Inchi： 1S/C23H26N2O5/c1-3-20(22(27)28)25-21(26)12-14(2)24-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t14-,20+/m1/s1
• InChI Key： BUPMJKLSZIDBDK-VLIAUNLRSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171243-83-5)

The compound (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171243-83-5) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers value this compound for its role in enhancing peptide stability and facilitating controlled release applications.

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The compound's chiral centers at the (2S) and (3R) positions contribute to its stereochemical precision, a feature highly sought after in enantioselective catalysis and therapeutic peptide design. With growing interest in personalized medicine, the ability to synthesize tailored peptide sequences using intermediates like 2171243-83-5 has become a focal point for academic and industrial labs alike.

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Quality control of (2S)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is paramount, with analytical techniques like HPLC and mass spectrometry ensuring purity. Its storage under inert conditions (e.g., argon atmosphere) preserves its integrity, addressing common concerns about compound degradation in search queries.

In summary, 2171243-83-5 exemplifies the intersection of chemical innovation and biomedical demand. Its versatility in peptide engineering and alignment with sustainable practices positions it as a key player in modern life sciences.